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Compound of Interest

Compound Name: OXYOCTALINE FORMATE

Cat. No.: B1582655 Get Quote

For researchers, scientists, and drug development professionals, a nuanced understanding of

fragrance ingredients is crucial, not only for their olfactory properties but also for their

physicochemical and ecotoxicological profiles. This guide provides a detailed comparison of

Oxyoctaline Formate, a woody-ambery fragrance ingredient, with representative compounds

from the four major classes of synthetic musks.

Contrary to some classifications, Oxyoctaline Formate is not a synthetic musk. It is a

polycyclic woody-ambery compound valued for its ability to impart dryness, structure, and

substantivity to fragrance compositions, particularly enhancing natural woody notes.[1][2][3][4]

Synthetic musks, on the other hand, constitute a distinct class of fragrance ingredients

designed to emulate the scent of natural musk, providing warm, sensual, and long-lasting base

notes.[1][2][3][4] This guide will elucidate the key differences between Oxyoctaline Formate
and various synthetic musks, focusing on their chemical nature, olfactory performance, and

environmental and safety profiles, supported by experimental data.

Classification of Synthetic Musks
Synthetic musks are broadly categorized into four main classes based on their chemical

structure:

Nitro-musks: These were among the first synthetic musks developed. However, due to

concerns about their potential for bioaccumulation and toxicity, their use has been

significantly restricted. Musk Ketone is a primary example of this class.
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Polycyclic Musks (PCMs): This class, which includes widely used compounds like Galaxolide

(HHCB), has been the workhorse of the fragrance industry for decades. They are known for

their clean, powdery, and persistent musk scent.

Macrocyclic Musks (MCMs): Structurally similar to the compounds found in natural musk, this

class includes molecules like Ethylene Brassylate. They are often considered to have a more

favorable environmental profile than polycyclic musks.

Alicyclic Musks: This is a newer generation of synthetic musks, such as Helvetolide,

developed to offer good biodegradability along with desirable musk fragrances.
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Caption: Classification of Oxyoctaline Formate and Synthetic Musks.

Comparative Data Overview
The following tables summarize the key physicochemical, olfactory, and environmental

properties of Oxyoctaline Formate and representative synthetic musk compounds.

Table 1: Physicochemical Properties
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Compoun
d

Class
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

logP

Vapor
Pressure
(Pa @ 20-
25°C)

Oxyoctalin

e Formate

Woody-

Ambery

65405-72-

3
C₁₅H₂₄O₂ 236.35 4.789 (est.)

0.11

(0.0011

hPa)

Musk

Ketone
Nitro-musk 81-14-1

C₁₄H₁₈N₂O

₅
294.31 3.7

Data not

available

Galaxolide

(HHCB)
Polycyclic 1222-05-5 C₁₈H₂₆O 258.41 5.9

0.072

(0.00054

mmHg)

Ethylene

Brassylate

Macrocycli

c
105-95-3 C₁₅H₂₆O₄ 270.37 4.3 - 4.7

< 0.133

(<0.001

mmHg)

Helvetolide Alicyclic
141773-

73-1
C₁₇H₃₂O₃ 284.44 5.46 0.02

Table 2: Olfactory and Performance Characteristics
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Compound Odor Profile
Odor Threshold
(ng/L air)

Substantivity on
Blotter

Oxyoctaline Formate

Dry, woody, ambery,

dusty, powdery.[1][2]

[4]

Data not available > 1 week

Musk Ketone
Sweet, powdery,

animalic musk.[5]
0.1[5]

Very high, long-

lasting.[6][7]

Galaxolide (HHCB)

Clean, sweet,

powdery, floral, woody

musk.[8]

0.9 (for most potent

isomers, ≤1 ng/L).[8]

[9]

> 2 weeks

Ethylene Brassylate

Sweet, floral,

ambrette-like musk

with woody and vanilla

nuances.[10]

Data not available ~280 hours

Helvetolide

Sophisticated, modern

musk with a fruity,

pear-like aspect and

ambrette seed

undertones.[11][12]

[13][14]

1.1 - 1.7[11][15]
> 2 weeks (>400

hours).[12]

Table 3: Environmental Fate and Ecotoxicity
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Compound
Biodegradabili
ty (OECD 301)

Bioaccumulati
on Potential

Acute Aquatic
Toxicity (Fish -
96h LC50)

Acute Aquatic
Toxicity
(Daphnia - 48h
EC50)

Oxyoctaline

Formate

Data not

available; likely

low due to

structure.[16]

Low potential.

[16]

Data not

available

Data not

available

Musk Ketone

Not readily

biodegradable

(0% in 28d,

OECD 302C).

Moderate to

high.

LOEC: 100 µg/L

(Zebrafish).[17]

Data not

available

Galaxolide

(HHCB)

Not readily

biodegradable

(0% in 28d,

OECD 301B).

High (BCF: 600-

1600).[8]

No effect up to

1000 µg/L

(Zebrafish).[17]

282 - 452 µg/L.

[18]

Ethylene

Brassylate

Readily

biodegradable

(77-89% in 28d,

OECD 301F).

Low.
Data not

available

Data not

available

Helvetolide
Partially

biodegradable.

Data not

available

Data not

available

Data not

available

Experimental Protocols
OECD 301: Ready Biodegradability
This series of tests is designed to assess the potential for a chemical substance to be rapidly

and completely biodegraded by microorganisms. The CO2 Evolution Test (OECD 301B) is a

common method.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with

microorganisms (e.g., from activated sludge) and incubated under aerobic conditions in the

dark or diffuse light for 28 days. The amount of carbon dioxide evolved from the biodegradation
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of the test substance is measured and is expressed as a percentage of the theoretical

maximum CO2 evolution (ThCO2), which is calculated from the molecular formula of the

substance.

Key Steps:

Preparation of Test Medium: A mineral salt medium is prepared containing essential nutrients

for the microorganisms.

Preparation of Inoculum: The microbial inoculum is typically derived from the effluent of a

wastewater treatment plant.

Test Setup: The test substance is added to the test medium in sealed vessels at a known

concentration. Control vessels containing only the inoculum and reference vessels with a

readily biodegradable substance (e.g., sodium benzoate) are also prepared.

Incubation: The vessels are incubated at a constant temperature (20-24°C) with continuous

stirring for 28 days.

CO2 Measurement: The evolved CO2 is trapped in a suitable absorbent (e.g., barium

hydroxide or sodium hydroxide solution) and quantified by titration, or measured by an

infrared analyzer.

Data Analysis: The percentage of biodegradation is calculated based on the cumulative CO2

produced. A substance is considered "readily biodegradable" if it reaches a pass level of

>60% ThCO2 within a 10-day window during the 28-day test period.

OECD 301B Biodegradability Test Workflow

Start

Prepare Mineral Medium

Prepare Inoculum (e.g., Activated Sludge)

Set up Test, Control, and Reference Vessels Incubate for 28 days at 22±2°C with Stirring Measure Evolved CO2 Periodically Calculate % Biodegradation End
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Caption: Workflow for the OECD 301B Ready Biodegradability Test.

OECD 203: Fish Acute Toxicity Test
Principle: This test determines the concentration of a substance that is lethal to 50% of a test

population of fish (LC50) over a 96-hour period.[19][20][21][22][23]

Key Steps:

Test Organism: A recommended fish species (e.g., Zebrafish, Rainbow Trout) is selected.

Test Conditions: Fish are exposed to a series of concentrations of the test substance in

water under controlled conditions (temperature, light, oxygen levels). A control group is

exposed to water without the test substance.

Exposure Period: The exposure duration is 96 hours.

Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

Data Analysis: The LC50 value and its 95% confidence limits are calculated using statistical

methods.

OECD 202: Daphnia sp. Acute Immobilisation Test
Principle: This test determines the concentration of a substance that immobilizes 50% of a test

population of Daphnia (a small crustacean) (EC50) over a 48-hour period.[24][25][26][27][28]

Key Steps:

Test Organism: Young Daphnia magna (<24 hours old) are used.

Test Conditions:Daphnia are exposed to a range of concentrations of the test substance in

water. A control group is also maintained.

Exposure Period: The exposure lasts for 48 hours.

Observations: The number of immobilized Daphnia is recorded at 24 and 48 hours.

Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.
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Data Analysis: The EC50 value and its confidence limits are calculated.

Summary and Conclusion
This guide highlights the critical distinctions between the woody-ambery compound

Oxyoctaline Formate and the various classes of synthetic musks. While both are valued for

their contribution to the longevity of a fragrance, their olfactory profiles, chemical structures,

and environmental and safety characteristics are markedly different.

Oxyoctaline Formate is a specialized ingredient for creating dry, woody, and ambery

accords, functioning as a blender and fixative. Its environmental and toxicological data are

less extensive in the public domain compared to some of the high-volume synthetic musks.

Synthetic musks provide the characteristic warm, sensual base notes essential to many

fragrance types. However, their performance and safety profiles vary significantly across the

different classes:

Nitro-musks (e.g., Musk Ketone) are potent but have fallen out of favor due to health and

environmental concerns.

Polycyclic musks (e.g., Galaxolide) are highly effective and widely used but are persistent

in the environment and have a high potential for bioaccumulation.

Macrocyclic and Alicyclic musks (e.g., Ethylene Brassylate, Helvetolide) generally offer

improved environmental profiles, including better biodegradability, and are increasingly

favored in modern perfumery.

For researchers and developers, the selection of such ingredients should be based on a

comprehensive evaluation of not only their desired olfactory performance but also their

potential environmental impact and human health considerations, as informed by standardized

experimental data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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